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Compound of Interest

Compound Name: 2-Morpholinobenzaldehyde

Cat. No.: B119794

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Morpholinobenzaldehyde, identified by CAS number 58028-76-5, is a substituted aromatic
aldehyde featuring a morpholine ring attached to the ortho position of a benzaldehyde
molecule.[1] This strategic placement of the morpholine moiety, a privileged heterocycle in
medicinal chemistry, makes 2-Morpholinobenzaldehyde a valuable building block for the
synthesis of complex organic molecules and pharmaceutical intermediates.[2] Its dual
functionality—a reactive aldehyde group and a versatile morpholine ring—allows for a wide
range of chemical transformations, positioning it as a key precursor in the development of
novel therapeutic agents and other fine chemicals. This document provides a comprehensive
overview of its chemical properties, synthesis protocols, and significant applications in research
and drug discovery.

Core Properties

The fundamental properties of 2-Morpholinobenzaldehyde are summarized below, providing
essential data for its handling, storage, and use in experimental settings.

Table 1: Chemical Identifiers and Descriptors
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Identifier

Value

CAS Number

58028-76-5[1]

Molecular Formula

C11H13NO2[1][3]

2-(4-Morpholinyl)benzaldehyde, 4-(2-

Synonyms ]

Formylphenyl)morpholine[1]
SMILES C1COCCN1C2=CC=CC=C2C=0I1]
MDL Number MFCD00662562[1]

Iab_lp_Z_-_Ehyqicnchpmical Prnpprtipq

Property Value
Molecular Weight 191.23 g/mol [3][4]
Data not available for 2-isomer; 4-isomer is a
Appearance .
light yellow to orange powder/crystal.[5]
] ] Data not available for 2-isomer; 4-isomer is 65-
Melting Point

69 °C.[5]

Boiling Point (Predicted)

Data not available for 2-isomer; 4-isomer is
365.5 + 37.0 °C.[5][6]

Density (Predicted)

Data not available for 2-isomer; 4-isomer is 1.2
+ 0.1 g/cm3.[6]

Solubility

Data not available for 2-isomer; 4-isomer is

soluble in methanol.[5]

pKa (Predicted)

Data not available for 2-isomer; 4-isomer is 1.87
+ 0.40.[5][7]

Table 3: Safety and Handling
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Category Information

Hazard Class Irritant[1]

Hazard Symbol Xi[1]

Risk Codes R52: Harmful to aquatic organisms.[1]
Safety Codes S24/25: Avoid contact with skin and eyes.[1]

_ ) Wear suitable protective clothing, gloves, and
Personal Protective Equipment
safety goggles.[8][9]

Store in a tightly closed container in a cool, dry,
Storage ]
well-ventilated place.[8]

Synthesis and Reactivity

The primary route for synthesizing 2-Morpholinobenzaldehyde is through a nucleophilic
aromatic substitution reaction. This involves reacting an ortho-substituted benzaldehyde,
typically with a good leaving group like fluorine or chlorine (e.g., 2-fluorobenzaldehyde), with
morpholine in the presence of a base.

Experimental Protocol: Synthesis of
Morpholinobenzaldehydes

The following is a generalized protocol adapted from the synthesis of the isomeric 4-
Morpholinobenzaldehyde, which follows the same chemical principles.[10]

Materials:

2-Fluorobenzaldehyde (or 2-Chlorobenzaldehyde)

Morpholine

Anhydrous Potassium Carbonate (K2CO3)

N,N-Dimethylformamide (DMF)

Deionized Water
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e Methanol
Procedure:
e Reaction Setup: In a dry round-bottom flask, dissolve 2-fluorobenzaldehyde (1.0 eq) in DMF.

o Addition of Reagents: Add morpholine (1.5 eq) and anhydrous potassium carbonate (2.0 eq)
to the solution.

e Reaction Conditions: Heat the mixture to 100°C and stir at reflux for 12-24 hours. Monitor the
reaction progress using Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and
concentrate it under reduced pressure to remove the DMF.

o Precipitation: Slowly pour the resulting concentrate into ice-cold water with vigorous stirring
to precipitate the product.

« |solation: Collect the solid precipitate by vacuum filtration and wash it thoroughly with
deionized water.

 Purification: Recrystallize the crude product from methanol to yield pure 2-
Morpholinobenzaldehyde.
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Reactants & Solvent

2-Fluorobenzaldehyde Morpholine K2COs (Base) DMF (Solvent)

Process

Combine and Heat
(100°C, 12-24h)

Y

Concentrate
(Remove DMF)

Y

Precipitate
(in Ice Water)

\
Filter & Wash

Y

Recrystallize
(from Methanol)

\

Pure 2-Morpholinobenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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